Cas no 2411337-47-6 ((2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411337-47-6
• MF: C₁₆H₁₉ClN₂OS
• MW: 322.852861642838
• CID: 5358492
• PubChem ID: 146098193
• Update Time: 2025-05-26

(2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174898
• (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[2-(5-Chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C16H19ClN2OS/c1-19(2)9-3-4-16(20)18-8-7-12-11-21-15-6-5-13(17)10-14(12)15/h3-6,10-11H,7-9H2,1-2H3,(H,18,20)/b4-3+
• InChI Key： LSDOKSNDPBRZGS-ONEGZZNKSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CCNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 60.6

Additional information on (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide

Comprehensive Overview of (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411337-47-6)

The compound (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide, with CAS No. 2411337-47-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiophene core and a dimethylamino functional group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel compounds like (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide has surged due to advancements in targeted therapy and precision medicine. This compound's chloro-benzothiophene moiety is a key feature that aligns with current trends in designing molecules with enhanced selectivity and reduced off-target effects. Its CAS No. 2411337-47-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and biopharmaceutical research.

The synthesis and characterization of 2411337-47-6 involve sophisticated techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its potential applications. The dimethylamino group in its structure also contributes to its solubility and bioavailability, making it a viable candidate for further development. Researchers are exploring its interactions with various enzyme targets, which could lead to breakthroughs in treating complex diseases.

From an industrial perspective, (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide is part of a broader class of small-molecule inhibitors that are revolutionizing drug development. Its CAS No. 2411337-47-6 is often associated with patents and preclinical studies, highlighting its commercial potential. The compound's ability to modulate specific protein-protein interactions has made it a subject of interest in cancer research and neurodegenerative disease studies, areas where unmet medical needs remain high.

Environmental and safety profiles of 2411337-47-6 are also under scrutiny, as regulatory agencies emphasize the importance of green chemistry and sustainable practices. The compound's stability under various conditions is being evaluated to ensure compliance with global standards. This focus aligns with the broader shift toward eco-friendly synthesis and reduced waste generation in chemical manufacturing.

In conclusion, (2E)-N-[2-(5-chloro-1-benzothiophen-3-yl)ethyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411337-47-6) represents a cutting-edge example of how structural innovation can drive scientific progress. Its applications span from drug discovery to material science, making it a versatile tool for researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and technology.